molecular formula C14H18N2O B7516032 2-[(3-Methylpiperidin-1-yl)methyl]-1,3-benzoxazole

2-[(3-Methylpiperidin-1-yl)methyl]-1,3-benzoxazole

Cat. No. B7516032
M. Wt: 230.31 g/mol
InChI Key: HQBXEIIQUXKKDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(3-Methylpiperidin-1-yl)methyl]-1,3-benzoxazole, also known as MPB, is a novel compound that has been gaining attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is a benzoxazole derivative that has been shown to exhibit promising biological activity, making it a potential candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-[(3-Methylpiperidin-1-yl)methyl]-1,3-benzoxazole is not fully understood, but it is believed to involve the modulation of various cellular pathways. 2-[(3-Methylpiperidin-1-yl)methyl]-1,3-benzoxazole has been shown to interact with several targets, including G-protein-coupled receptors, ion channels, and enzymes. These interactions can lead to changes in cellular signaling pathways, which can result in a range of biological effects.
Biochemical and Physiological Effects:
2-[(3-Methylpiperidin-1-yl)methyl]-1,3-benzoxazole has been shown to exhibit a range of biochemical and physiological effects, including anti-inflammatory, analgesic, and anticonvulsant activity. It has also been shown to exhibit activity against various types of cancer cells, making it a potential candidate for the development of new anticancer drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(3-Methylpiperidin-1-yl)methyl]-1,3-benzoxazole is its versatility as a compound for drug development. Its ability to interact with a range of targets makes it a potentially useful tool for the development of drugs for a wide range of diseases. However, one of the limitations of 2-[(3-Methylpiperidin-1-yl)methyl]-1,3-benzoxazole is its relatively low solubility in water, which can make it difficult to work with in some experimental settings.

Future Directions

There are several potential future directions for research on 2-[(3-Methylpiperidin-1-yl)methyl]-1,3-benzoxazole. One area of interest is the development of new drugs for the treatment of cancer. 2-[(3-Methylpiperidin-1-yl)methyl]-1,3-benzoxazole has been shown to exhibit activity against various types of cancer cells, and further research could lead to the development of new anticancer drugs. Another potential area of research is the development of new drugs for the treatment of neurological disorders, such as epilepsy or Parkinson's disease. 2-[(3-Methylpiperidin-1-yl)methyl]-1,3-benzoxazole has been shown to exhibit anticonvulsant activity and could be a potential candidate for the development of new drugs for the treatment of these disorders.

Synthesis Methods

The synthesis of 2-[(3-Methylpiperidin-1-yl)methyl]-1,3-benzoxazole involves the reaction of 2-aminobenzoxazole with 3-methylpiperidine in the presence of a suitable catalyst. The reaction is carried out under specific conditions, and the yield of the product can be optimized by adjusting the reaction parameters. The purity and quality of the final product can also be improved by using purification techniques such as recrystallization or chromatography.

Scientific Research Applications

2-[(3-Methylpiperidin-1-yl)methyl]-1,3-benzoxazole has been the subject of several scientific studies that have investigated its potential applications in the field of medicinal chemistry. One of the most promising areas of research is the development of new drugs for the treatment of various diseases. 2-[(3-Methylpiperidin-1-yl)methyl]-1,3-benzoxazole has been shown to exhibit activity against a range of targets, including enzymes, receptors, and ion channels, making it a versatile compound for drug development.

properties

IUPAC Name

2-[(3-methylpiperidin-1-yl)methyl]-1,3-benzoxazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H18N2O/c1-11-5-4-8-16(9-11)10-14-15-12-6-2-3-7-13(12)17-14/h2-3,6-7,11H,4-5,8-10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HQBXEIIQUXKKDT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCCN(C1)CC2=NC3=CC=CC=C3O2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H18N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

230.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[(3-Methylpiperidin-1-yl)methyl]-1,3-benzoxazole

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